Cas no 106058-86-0 (1-Tosyl-1H-pyrrole-3-carboxylic Acid)

• Product Name: 1-Tosyl-1H-pyrrole-3-carboxylic Acid
• CAS No: 106058-86-0
• MF: C₁₂H₁₁NO₄S
• MW: 265.285042047501
• MDL: MFCD00145013
• CID: 62594
• PubChem ID: 2724693
• Update Time: 2025-04-18

1-Tosyl-1H-pyrrole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Tosyl-1H-pyrrole-3-carboxylic acid
• N-(P-TOSYL)-3-PYRROLECARBOXYLIC ACID
• 1-PHENYLSULFONYLPYRROLE-3-CARBOXYLIC ACID
• 1-[(4-methylphenyl)sulfonyl]-1h-pyrrole-3-carboxylic acid
• N-Tosyl-1H-pyrrole-3-carboxylic acid
• N-Tosyl-pyrrole-3-carboxylic acid
• N-(p-Tosyl)-Pyrrole-3-Carboxylic Acid
• 1-TOSYL-PYRROLE-3-CARBOXYLIC ACID
• N-Tosyl-3-pyrrolecarboxylic Acid
• N-TOSYL-PYRRLE-3-CARBOXYLIC ACID
• 1-(4-methylphenyl)sulfonylpyrrole-3-carboxylic acid
• N-Tosyl-3-pyrrolecarboxylic acid,96%
• 1-(Toluene-4-sulfonyl)-1H-pyrrole-3-carboxylic acid
• 1-(4-methylbenzenesulfonyl)-1H-pyrrole-3-carboxylic acid
• 1H-Pyrrole-3-carboxylic acid, 1-[(4-methylphenyl)sulfonyl]-
• 1-[(4-methylphenyl)sulfonyl]pyrrole-3-carboxylic acid
• 1-tosyl-1H-pyrrole-3-carboxylicacid
• PubChem8355
• AC-7298
• DTXSID20369207
• A2019
• AS-38512
• 1-(Toluene-4-sulfonyl)-1H-pyrrole-3-carboxyli c acid
• CS-0172157
• n-tosyl-3-pyrrolecarboxylic acid, AldrichCPR
• FT-0654550
• MFCD00145013
• SCHEMBL1504624
• N-Tosyl-3-pyrrolecarboxylicAcid
• BB 0237691
• Z1160796967
• Q-101889
• SY005547
• AKOS005146213
• EN300-73409
• UYHPMGMXSFLPOF-UHFFFAOYSA-N
• SB62418
• 106058-86-0
• STK503380
• ALBB-005386
• 1-Tosyl-1H-pyrrole-3-carboxylic Acid

• MDL： MFCD00145013
• Inchi： 1S/C12H11NO4S/c1-9-2-4-11(5-3-9)18(16,17)13-7-6-10(8-13)12(14)15/h2-8H,1H3,(H,14,15)
• InChI Key： UYHPMGMXSFLPOF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC(C(=O)O)=C1)(=O)=O

Computed Properties

• Exact Mass: 265.04100
• Monoisotopic Mass: 265.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 84.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3219 (rough estimate)
• Melting Point: 202-206 ºC
• Boiling Point: 501.8 ℃ at 760 mmHg
• Flash Point: 257.3℃
• Refractive Index: 1.4950 (estimate)
• PSA: 84.75000
• LogP: 2.81250
• Solubility: Not available
• Vapor Pressure: No data available

1-Tosyl-1H-pyrrole-3-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： S24/25
• Storage Condition：Room temperature
• Safety Term：S24/25